3-Oxopiperidine-4-carbonitrile
Overview
Description
3-Oxopiperidine-4-carbonitrile is a useful research compound. Its molecular formula is C6H8N2O and its molecular weight is 124.14 g/mol. The purity is usually 95%.
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Scientific Research Applications
Serotonin 5-HT3 Receptor Antagonists : A series of novel compounds, including derivatives of 3-Oxopiperidine-4-carbonitrile, have been prepared and evaluated as serotonin 5-HT3 receptor antagonists. These compounds showed promising results in the Guinea pig ileum, with specific derivatives exhibiting favorable antagonism (Mahesh, Perumal, & Pandi, 2004).
Synthesis of Fluoropiperidines : Research into the synthesis of 1-alkyl-3-aminomethyl-3-fluoropiperidines, which are important building blocks in medicinal chemistry, has been reported. This includes the transformation of compounds related to this compound into desired fluoropiperidines (Van Hende et al., 2009).
Anti-Proliferative Properties in Cancer Research : A study on 3-Amino-1-aryl-1H-benzo[f]chromene-2-carbonitrile derivatives has shown potent cytotoxic activity against HT-29 cancer cells. These compounds induce apoptosis and cell cycle arrest, demonstrating potential as chemotherapeutic agents in colon cancer treatment (Ahagh et al., 2019).
Photovoltaic Properties : Studies on quinoline derivatives, including those related to this compound, have revealed their potential in organic–inorganic photodiode fabrication. These compounds show promising photovoltaic properties and could be used in the development of photodiodes (Zeyada, El-Nahass, & El-Shabaan, 2016).
Antimicrobial Activity : Novel derivatives of this compound have been synthesized and evaluated for their antimicrobial activities. Some of these compounds have shown marked inhibition against various bacterial strains, suggesting potential applications in antimicrobial drug development (Lagu & Yejella, 2020).
Larvicidal and Antioxidant Activity : Research on dihydrophenanthroline-3-carbonitrile derivatives has demonstrated their larvicidal and antioxidant potential. These compounds show activity against specific mosquito larvae and exhibit significant antioxidant properties (Bharathi, Roopan, Rahuman, & Rajakumar, 2014).
Properties
IUPAC Name |
3-oxopiperidine-4-carbonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O/c7-3-5-1-2-8-4-6(5)9/h5,8H,1-2,4H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKOCTCWXZKMZSO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC(=O)C1C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
124.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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